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Compound of Interest

Compound Name: 2,3-Dibromo-2,3-dimethylbutane

Cat. No.: B1580558

CAS Number: 594-81-0

This technical guide provides a comprehensive overview of 2,3-Dibromo-2,3-dimethylbutane,
a halogenated alkane relevant to researchers, scientists, and professionals in drug
development and organic synthesis. This document outlines its chemical and physical
properties, safety information, and detailed experimental protocols for its synthesis and
subsequent reactions.

Chemical and Physical Properties

2,3-Dibromo-2,3-dimethylbutane, also known as sym-dibromotetramethylethane or pinacol
dibromide, is a white to off-white crystalline solid. It is characterized by the chemical formula

CeH12Br2 and a molecular weight of approximately 243.97 g/mol .[1] Key quantitative data for
this compound are summarized in the table below.
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Property Value Reference
CAS Number 594-81-0 [1112]
Molecular Formula CeH12Br2 [1]
Molecular Weight 243.97 g/mol [1]

White to off-white powder or
Appearance
crystals

2,3-dibromo-2,3-
IUPAC Name ) [1]
dimethylbutane

KLFWZEFFWWOMIF-
InChl Key [2]
UHFFFAOYSA-N

SMILES CC(C)(C(C)(C)Br)Br [1]12]

2-8°C, in a dark, inert
Storage Temperature
atmosphere

Safety and Hazard Information

2,3-Dibromo-2,3-dimethylbutane is classified as a hazardous substance. According to the
Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is
associated with the following hazard statements:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

Precautionary measures include wearing protective gloves, clothing, and eye protection. In
case of contact with skin, wash with plenty of water. If eye irritation persists, seek medical
attention.

Experimental Protocols

Detailed methodologies for the synthesis of 2,3-Dibromo-2,3-dimethylbutane and its use in a
subsequent elimination reaction are provided below. These protocols are intended for use by
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trained professionals in a controlled laboratory setting.

Synthesis of 2,3-Dibromo-2,3-dimethylbutane from 2,3-
Dimethyl-2-butene

This procedure details the synthesis of the title compound via the electrophilic addition of
bromine to 2,3-dimethyl-2-butene.

Materials:

e 2,3-Dimethyl-2-butene

e Bromine

¢ Alcoholic potassium hydroxide solution

Procedure:

In a reaction vessel, dissolve 2,3-dimethyl-2-butene in a suitable solvent.

Slowly add a stoichiometric amount of bromine to the solution. The reaction is an addition
reaction where the bromine molecule adds across the double bond of the alkene.

The reaction proceeds to form 2,3-Dibromo-2,3-dimethylbutane.

The crude product can be isolated and purified using standard laboratory techniques such as
filtration and recrystallization.

Dehydrohalogenation to form 2,3-Dimethyl-1,3-
butadiene

This protocol describes the elimination reaction of 2,3-Dibromo-2,3-dimethylbutane to yield a
conjugated diene.

Materials:

e 2,3-Dibromo-2,3-dimethylbutane
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e Alcoholic potassium hydroxide (KOH) solution

Procedure:

Heat the 2,3-Dibromo-2,3-dimethylbutane synthesized in the previous step with an
alcoholic solution of potassium hydroxide.

e The hydroxyl group from the alcoholic KOH acts as a strong base, abstracting beta-
hydrogens.

e Two consecutive beta-elimination reactions occur, resulting in the formation of 2,3-dimethyl-
1,3-butadiene.

The diene product can be isolated and purified by distillation.

Reaction Workflows and Logical Relationships

The synthesis of 2,3-dimethyl-1,3-butadiene from 2,3-dimethyl-2-butene represents a multi-step
synthetic pathway where 2,3-Dibromo-2,3-dimethylbutane serves as a key intermediate. This
workflow can be visualized to illustrate the sequence of reactions and the roles of different
reagents.
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Caption: Multi-step synthesis of 2,3-Dimethyl-1,3-butadiene.

The logical flow of the experimental work for this multi-step synthesis, from reaction setup to

product purification, can also be visualized.
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Caption: Experimental workflow for the two-step synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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